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Compound of Interest

Compound Name: Iav-IN-2

Cat. No.: B12372236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

influenza virus inhibitor Iav-IN-2, also known as Morpholinodiazenyl chalcone. Given the

absence of a specific Safety Data Sheet (SDS) for Iav-IN-2, this information is based on the

available data for the parent compound, chalcone, and general best practices for handling

research chemicals. A comprehensive, site-specific risk assessment should be conducted

before commencing any work with this compound.

Personal Protective Equipment (PPE)
Proper personal protective equipment is paramount to ensure safety when handling Iav-IN-2.

The following table summarizes the recommended PPE based on the potential hazards

associated with the chalcone chemical class.
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PPE Category Recommended Equipment Rationale

Eye Protection
Safety glasses with side-

shields or goggles

Protects eyes from potential

splashes or airborne particles

of the solid compound.

Hand Protection Impervious gloves (e.g., nitrile)

Prevents skin contact, as

chalcones may cause skin

irritation or allergic reactions.

[1]

Body Protection Laboratory coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the solid compound outside of

a ventilated enclosure to

prevent inhalation of dust

particles.[1]

Operational Plan: Handling and Storage
A clear operational workflow is critical for the safe and effective use of Iav-IN-2 in a laboratory

setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://gustavus.edu/academics/departments/chemistry/documents/documents/Chalcone.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Chalcone.pdf
https://www.benchchem.com/product/b12372236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling (in a Ventilated Enclosure)

Experimental Use

Cleanup and Disposal

Review Safety Information
(This Guide and Institutional Protocols)

Don Personal Protective Equipment (PPE)

Weigh Solid Iav-IN-2

Prepare Stock Solution
(e.g., in DMSO)

Perform Experiment

Decontaminate Work Surfaces

Dispose of Waste
(Follow Institutional Guidelines)

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1: Standard operational workflow for handling Iav-IN-2.
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Storage: Store Iav-IN-2 in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents. For long-term stability, refer

to the manufacturer's recommendations, which may include refrigeration or freezing.

Emergency and Disposal Plan
A proactive plan for emergencies and proper disposal is crucial for maintaining a safe

laboratory environment.

Emergency Procedures
The following table outlines immediate actions to be taken in case of accidental exposure to

Iav-IN-2, based on the first-aid measures for chalcone.[1]

Exposure Route First-Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation or an

allergic reaction develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste materials contaminated with Iav-IN-2 should be handled as hazardous chemical

waste.
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Waste Collection

Waste Containment

Final Disposal

Collect Solid Waste
(e.g., contaminated tips, tubes)

Place in a Labeled,
Leak-Proof Hazardous Waste Container

Collect Liquid Waste
(e.g., unused solutions)

Arrange for Pickup by
Institutional Environmental Health and Safety

Click to download full resolution via product page

Figure 2: Disposal workflow for Iav-IN-2 contaminated waste.

Disclaimer: This information is intended as a guide and is not a substitute for a formal safety

review and risk assessment. All laboratory personnel must be trained on the specific hazards of

the chemicals they handle and the emergency procedures of their institution. Always consult

your institution's Environmental Health and Safety (EHS) department for specific guidance on

handling, storage, and disposal of research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12372236#personal-protective-equipment-for-
handling-iav-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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